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Compound of Interest

Compound Name: 1-Nonanethiol

Cat. No.: B074206

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 1-
nonanethiol, compiled from various Safety Data Sheets (SDS). It is intended to equip
laboratory personnel with the necessary knowledge to handle this chemical safely.

Chemical and Physical Properties

1-Nonanethiol is a colorless liquid with a strong, unpleasant odor.[1][2] It is a combustible
liquid and its vapors can form explosive mixtures with air above its flash point.[1][3] It is
insoluble in water.[1][3]

Table 1: Physical and Chemical Properties of 1-Nonanethiol
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Property Value Source(s)
Molecular Formula C9H20S [3114]
Molecular Weight 160.32 g/mol [1][3]
Appearance Colorless to yellow liquid with a LI
stench
Boiling Point 220 °C [11[3]
Melting Point -20°Cto-21°C [1]
Flash Point 78 °C to 79 °C (closed cup) [11[3]
Density 0.840 - 0.842 g/cm3 at 25 °C [1114]
Vapor Density 55 (@r=1) [1][3]
Vapor Pressure 0.13-0.172 mmHg at 25 °C [1114]
Solubility in Water Insoluble [11[31[5]
Refractive Index n20/D 1.455 [4]

Hazard Identification and GHS Classification

1-Nonanethiol is classified as a hazardous substance. The primary hazards are skin, eye, and
respiratory irritation.[1][3][6]

Table 2: GHS Hazard Classification for 1-Nonanethiol
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Hazard Class

Hazard Category

Hazard Statement

Source(s)

Skin 5 H315: Causes skin 1]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

2A [1][7]

Damage/Eye Irritation

eye irritation

Specific Target Organ )
o ] 3 (Respiratory tract H335: May cause
Toxicity (Single o ) o [1]
irritation) respiratory irritation
Exposure)

- H227: Combustible
Flammable Liquids 4 o [7]
liquid

Toxicology and Health Effects

Exposure to 1-nonanethiol can occur through inhalation, ingestion, and skin or eye contact.[2]
[5][6] Symptoms of exposure may include irritation to the eyes, skin, nose, and throat, as well
as weakness, cyanosis, increased respiration, nausea, drowsiness, headache, and vomiting.[2]
[5][6] The target organs for this chemical are the eyes, skin, respiratory system, blood, and
central nervous system.[2][5]

Table 3: Potential Health Effects of 1-Nonanethiol
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Exposure Route Acute Effects Chronic Effects Source(s)

Causes respiratory
tract irritation, which
may lead to delayed
pulmonary edema.
) ] ) Effects may be
Inhalation High concentrations [3]
delayed.
can cause central
nervous system
depression and

asphyxiation.

Causes skin irritation
) Effects may be
Skin Contact and may lead to [3]
- delayed.
dermatitis.

Causes serious eye

irritation, and may
) ] Effects may be
Eye Contact result in chemical [3]
) o delayed.
conjunctivitis and

corneal damage.

May cause

gastrointestinal
) o ] Effects may be
Ingestion irritation with nausea, [3]
N delayed.
vomiting, and

diarrhea.

Experimental Protocols

Detailed experimental protocols for determining the physical, chemical, and toxicological
properties of 1-nonanethiol are not available in the provided Safety Data Sheets. These
studies are typically conducted following standardized guidelines from organizations such as
the OECD, ASTM, or ISO, which are not cited in the source documents.

Safe Handling and Storage
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Proper handling and storage procedures are crucial to minimize the risks associated with 1-
nonanethiol.

Handling:

e Wash hands thoroughly after handling.[3]

e Avoid contact with eyes, skin, and clothing.[3]

e Use only in a well-ventilated area or under a chemical fume hood.[3]
o Keep away from heat, sparks, and open flames.[3][8]

 All equipment used when handling the product must be grounded to prevent static discharge.

[11[2]
Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

o Keep away from incompatible substances such as strong oxidants, strong bases, and strong
acids.[1]

o Recommended storage temperature is 2-8°C.[9]

Emergency Procedures

First Aid Measures:

Caption: First aid procedures for different exposure routes to 1-nonanethiol.
Firefighting Measures:

1-Nonanethiol is a combustible liquid.[1][7] Vapors are heavier than air and may travel to a
source of ignition and flash back.[2][3] Containers may explode when heated.[2][3]

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][2][6]
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e Unsuitable Extinguishing Media: Avoid aiming straight or solid streams directly onto the
product.[1][2]

e Specific Hazards: During a fire, irritating and highly toxic gases such as sulfur oxides and
carbon monoxide may be generated.[2][3]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

’g/ire Sié:
Small Fire

thngmshmg Med1

| i,

Click to download full resolution via product page

gear.[3]
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~

Caption: Recommended fire extinguishing media based on the scale of the fire.
Accidental Release Measures:

» Personal Precautions: Eliminate all ignition sources.[1][2] Wear appropriate personal
protective equipment.[6]

e Environmental Precautions: Prevent entry into waterways, sewers, basements, or confined
areas.[1][2]

e Methods for Containment and Cleaning Up: For small spills, absorb with an inert material like
sand or earth and transfer to a suitable container for disposal.[1][2] For large spills, dike the
area to prevent spreading.[1] A vapor-suppressing foam may be used to reduce vapors.[1][2]
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Personal Protective Equipment (PPE)

The use of appropriate PPE is essential to prevent exposure to 1-nonanethiol.

Engineering Controls
(Fume Hood, Ventilation)

Required PPE

|
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of 1-
Nonanethiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074206#1-nonanethiol-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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